3-amino-2-[(2-cyanophenyl)methyl]-1H-isoindol-2-ium chloride

• IUPAC Name: 2-[(3-amino-1H-isoindol-2-ium-2-yl)methyl]benzonitrile;chloride
• InChI: InChI=1S/C16H13N3.ClH/c17-9-12-5-1-2-6-13(12)10-19-11-14-7-3-4-8-15(14)16(19)18;/h1-8,18H,10-11H2;1H
• InChI Key: MIMFBZNGGRKDIT-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2C(=[N+]1CC3=CC=CC=C3C#N)N.[Cl-]
• Molecular Formula: C16H14ClN3
• Molecular Weight: 283.75 g/mol

Description

3-Amino-2-[(2-cyanophenyl)methyl]-1H-isoindol-2-ium chloride, with the CAS No. 400880-08-2, is a synthetic compound that belongs to the isoindoline family of chemicals. It has a molecular formula of C16H14ClN3 and a molecular weight of 283.76.

Scientific Research Applications

Metabolism and Toxicology Studies

• Metabolism of Isomeric Compounds : Research by Schweinsberg et al. (1979) studied the metabolism of isomeric compounds similar in structure to the one . They focused on the metabolic formation and excretion process, providing insights into how these compounds are processed in biological systems, which could be relevant for understanding the metabolism of complex organic compounds including 3-amino-2-[(2-cyanophenyl)methyl]-1H-isoindol-2-ium chloride (Schweinsberg et al., 1979).
• Intestinal Bacteria Metabolism of Carcinogens : A study by Vanhaecke et al. (2008) delved into how intestinal bacteria metabolize carcinogens, which might be relevant if 3-amino-2-[(2-cyanophenyl)methyl]-1H-isoindol-2-ium chloride has potential carcinogenic properties or if it's involved in related metabolic pathways (Vanhaecke et al., 2008).

Drug Synthesis and Pharmacokinetics

• Synthesis and Activity of Similar Compounds : Werbel et al. (1986) described the synthesis, antimalarial activity, and quantitative structure-activity relationships of compounds with a similar complex organic structure. This kind of research can be crucial for drug development processes and understanding the activity of compounds similar to 3-amino-2-[(2-cyanophenyl)methyl]-1H-isoindol-2-ium chloride (Werbel et al., 1986).
• Bioavailability and Pharmacokinetics : Duncan et al. (1992) investigated the bioavailability of a neurotoxic compound in primates, which can provide insights into how similar compounds might be absorbed, distributed, metabolized, and excreted in biological systems, relevant for understanding the pharmacokinetics of complex compounds (Duncan et al., 1992).

Immunological and Biological Effects

• Immunosuppressive Activity of Similar Compounds : Kiuchi et al. (2000) explored the synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols, which might have structural similarities with the compound . Understanding the immunosuppressive activity can be pivotal for potential therapeutic applications or for comprehending the biological effects of similar compounds (Kiuchi et al., 2000).